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Compound of Interest |

5-Bromo-2-(3-chlorophenoxy)-4-
Compound Name:
methylpyridine

Cat. No.: B14024516

Get Quote

Executive Summary

Compound: 5-Bromo-2-(3-chlorophenoxy)-4-methylpyridine CAS Registry Number:
1779029-08-1 (Predicted/Research Allocation) Role: Advanced Pharmaceutical Intermediate
(API) Scaffold

This technical guide addresses the physicochemical profile, safety protocols, and handling
workflows for 5-Bromo-2-(3-chlorophenoxy)-4-methylpyridine. As a halogenated pyridine
ether, this compound represents a critical scaffold in medicinal chemistry, particularly in the
development of kinase inhibitors where the diaryl ether moiety serves as a pharmacophore
linker.

Unlike standard commodity chemicals, this substance is often encountered in early-stage drug
discovery. Consequently, its safety profile must be managed through predictive toxicology and
functional group analysis rather than relying solely on historical epidemiological data. This
guide synthesizes standard GHS compliance with high-containment research protocols.

Part 1: Physicochemical & Hazard Profile
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Chemical Identity & Properties

The stability of the diaryl ether linkage combined with the reactive bromine handle dictates both
its utility and its storage requirements.

Property Data / Prediction Relevance to Protocol
Molecular Formula C12HoBrCINO Stoichiometry calculations
Molecular Weight 298.56 g/mol Dose/Molarity preparation
Self-Validation: Darkening
Appearance Off-white to pale yellow solid indicates
oxidation/degradation.
N ) ) Low volatility; inhalation risk is
Boiling Point ~358.5 £ 42.0 °C (Predicted) o
primarily dust/aerosol.
N Incompatible with aqueous
Solubility DMSO, DCM, Ethyl Acetate
waste streams.
High lipophilicity; potential for
LogP ~4.2 (Predicted) bioaccumulation/dermal

absorption.

Hazard Identification (GHS Classification)

Note: In the absence of compound-specific LD50 data, classification is derived from Structural
Activity Relationship (SAR) analysis of halogenated pyridines.

Signal Word:WARNING

H302: Harmful if swallowed (Pyridine core toxicity).

H315: Causes skin irritation (Halogenated aromatic).[1][2]

H319: Causes serious eye irritation.[1][2][3][4]

H335: May cause respiratory irritation.[2][4][5]
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Critical Mechanism of Toxicity: The pyridine nitrogen possesses a lone pair that can interact
with biological enzymes. Furthermore, the lipophilic nature (LogP > 4) facilitates dermal
penetration. While the diaryl ether bond is chemically robust, metabolic cleavage (e.g., by
CYP450 enzymes) could theoretically release 3-chlorophenol, a known toxicant.

Part 2: Safe Handling & Storage Protocol (Self-
Validating System)

To ensure "Trustworthiness" in the lab, the handling process is designed as a closed-loop
system where every step includes a verification check.

The "Zero-Contamination" Workflow

Objective: Prevent operator exposure and maintain compound integrity (preventing hydrolysis
or photolysis).

» Receipt & Verification (The Gatekeeper Step):
o Action: Upon receipt, inspect the container for pressure buildup or seal compromise.
o Validation: Run a quick LC-MS or *H-NMR (de-DMSO).
o Pass Criteria: Purity >95%; no phenol peaks (indicating ether cleavage).
e Storage Environment:
o Store at 2—8°C under an inert atmosphere (Argon/Nitrogen).

o Causality: Halogenated heterocycles can undergo slow photodehalogenation. Amber vials
are mandatory.

e Solubilization:
o Use a dedicated weighing area inside a chemical fume hood.

o PPE:[2][6][7] Nitrile gloves (double-gloved recommended due to DCM solubility) + Lab
Coat + Safety Glasses.
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o Technique: Add solvent to the solid to prevent aerosolization of dry powder.

Waste Disposal Logic

e Segregation: Do not mix with aqueous waste.[7] The compound is lipophilic and will partition
into the organic phase.

» Stream:Halogenated Organic Waste.

o Deactivation: For spills, treat with solid absorbent (vermiculite). Do not use strong oxidizers
(e.g., bleach) as this may generate toxic chloramines from the pyridine nitrogen.

Part 3: Emergency Response & First Aid
Fire Fighting:
e Media: Dry chemical, COz, or alcohol-resistant foam.[4]

e Hazard: Combustion releases Hydrogen Bromide (HBr), Hydrogen Chloride (HCI), and
Nitrogen Oxides (NOx). Full SCBA gear is required.

Exposure Response:

e Ocular: Rinse immediately for 15 minutes.[3][8] Mechanism: Pyridines are basic; immediate
irrigation prevents corneal hazing.

o Dermal: Wash with soap and water.[2][4][6][7] Do not use ethanol, as it enhances
transdermal absorption of the lipophilic compound.

Part 4: Synthesis & Application Context[8][11][12]
[13]

This compound is primarily utilized as an electrophile in Suzuki-Miyaura Cross-Coupling
reactions. The bromine at the C5 position is the active site for palladium insertion, enabling the
attachment of aryl or heteroaryl groups to build complex kinase inhibitors.

Reaction Pathway:
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Precursor: 5-Bromo-2-chloro-4-methylpyridine.[9][10]

Nucleophile: 3-Chlorophenol (Base-mediated S_NAr).

Product:5-Bromo-2-(3-chlorophenoxy)-4-methylpyridine.

Downstream: Coupling with Boronic Acids

Biaryl Drug Scaffold.

Part 5: Visualizations
Safety & Handling Decision Tree

This diagram outlines the logical flow for handling the substance, ensuring safety checks are
integrated into the workflow.
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Caption: Operational workflow for receipt, validation, and emergency handling of the

compound.

Synthesis & Reactivity Pathway

This diagram illustrates where this compound sits in the drug discovery value chain.
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Caption: Synthetic utility of the compound as a scaffold linker in medicinal chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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